molecular formula C7H12OS B8735885 2,6-Dimethyltetrahydro-4H-thiopyran-4-one

2,6-Dimethyltetrahydro-4H-thiopyran-4-one

Cat. No.: B8735885
M. Wt: 144.24 g/mol
InChI Key: UBRRNGQYQFJNIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Dimethyltetrahydro-4H-thiopyran-4-one is a useful research compound. Its molecular formula is C7H12OS and its molecular weight is 144.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H12OS

Molecular Weight

144.24 g/mol

IUPAC Name

2,6-dimethylthian-4-one

InChI

InChI=1S/C7H12OS/c1-5-3-7(8)4-6(2)9-5/h5-6H,3-4H2,1-2H3

InChI Key

UBRRNGQYQFJNIG-UHFFFAOYSA-N

Canonical SMILES

CC1CC(=O)CC(S1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,6-Heptadien-4-one (0.50 g, 4.54 mmol) was dissolved in toluene (8 mL) and water (4 mL). Sodium sulfide nonahydrate (1.09 g, 4.54 mmol) was dissolved in water (4 mL) and added to the solution above and stirred at room temp. After 5 h, the aqueous layer was saturated with potassium carbonate and extracted with diethyl ether. The combined organics were washed with brine, dried MgSO4, and concentrated. The crude compound was purified on a Combiflash silica column with 0-10% EtOAc/hexanes to give 0.193 g (29%) of the title compound.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
1.09 g
Type
reactant
Reaction Step Two
Name
Quantity
4 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
4 mL
Type
solvent
Reaction Step Four
Yield
29%

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